Cas no 1803775-95-2 (Ethyl 5-cyano-2-methyl-4-nitrophenylacetate)

• Product Name: Ethyl 5-cyano-2-methyl-4-nitrophenylacetate
• CAS No: 1803775-95-2
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 5006268
• Update Time: 2025-05-20

Ethyl 5-cyano-2-methyl-4-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-methyl-4-nitrophenylacetate

• Inchi： 1S/C12H12N2O4/c1-3-18-12(15)6-9-5-10(7-13)11(14(16)17)4-8(9)2/h4-5H,3,6H2,1-2H3
• InChI Key： IGNZMFIRLOSCNA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C#N)C(=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 5-cyano-2-methyl-4-nitrophenylacetate

Ethyl 5-cyano-2-methyl-4-nitrophenylacetate (CAS No. 1803775-95-2): An Overview of Its Properties and Applications

Ethyl 5-cyano-2-methyl-4-nitrophenylacetate (CAS No. 1803775-95-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its cyano, methyl, and nitro functional groups, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of Ethyl 5-cyano-2-methyl-4-nitrophenylacetate is C13H13N2O4, and its molecular weight is approximately 263.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration, cyano group introduction, and esterification. These steps are crucial for ensuring the purity and stability of the final product, which is essential for its applications in both academic and industrial settings.

One of the key features of Ethyl 5-cyano-2-methyl-4-nitrophenylacetate is its ability to undergo selective chemical transformations. The presence of the cyano group allows for facile conversion to other functional groups, such as amides or carboxylic acids, through hydrolysis or reduction reactions. Similarly, the nitro group can be reduced to an amino group, providing a versatile platform for further synthetic modifications. These properties make it an attractive starting material for the synthesis of complex organic molecules with potential biological activity.

In recent years, there has been increasing interest in the use of Ethyl 5-cyano-2-methyl-4-nitrophenylacetate as a building block for the development of new pharmaceuticals. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of Ethyl 5-cyano-2-methyl-4-nitrophenylacetate demonstrated potent inhibitory effects on cancer cell proliferation by targeting specific signaling pathways.

The stability and solubility properties of Ethyl 5-cyano-2-methyl-4-nitrophenylacetate are also noteworthy. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility in common organic solvents such as ethanol and dichloromethane makes it suitable for use in a wide range of synthetic protocols. However, its limited solubility in water can be a consideration when designing aqueous-based formulations or biological assays.

In addition to its synthetic utility, Ethyl 5-cyano-2-methyl-4-nitrophenylacetate has been explored for its potential applications in materials science. The unique electronic properties conferred by the cyano and nitro groups make it a candidate for use in the development of novel materials with enhanced optical or electronic properties. For example, researchers have investigated the use of this compound as a precursor for the synthesis of conductive polymers and photovoltaic materials.

The safety profile of Ethyl 5-cyano-2-methyl-4-nitrophenylacetate is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

In conclusion, Ethyl 5-cyano-2-methyl-4-nitrophenylacetate (CAS No. 1803775-95-2) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on the development of new pharmaceuticals, materials, and other advanced applications. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in future scientific advancements.